Cas no 456-64-4 (1,1,1-Trifluoro-n-phenylmethanesulfonamide)

1,1,1-Trifluoro-n-phenylmethanesulfonamide structure

456-64-4 structure

Product Name:1,1,1-Trifluoro-n-phenylmethanesulfonamide

CAS No:456-64-4

Molecular Formula:C₇H₆F₃NO₂S

Molecular Weight:225.1883

MDL:MFCD00521820

CID:330741

PubChem ID:68012

1,1,1-Trifluoro-n-phenylmethanesulfonamide Properties

Names and Identifiers

- 1,1,1-Trifluoro-N-phenylmethanesulfonamide
- Trifluoromethanesulfonanilide
- Methanesulfonamide,1,1,1-trifluoro-N-phenyl-
- N-phenyl-1,1,1-trifluoromethanesulfonamide
- N-Phenyl(trifluoromethane)sulfonamide
- Phenyltriflamide
- N-Phenyltriflamide
- N-Phenyltrifluoromethanesulfonamide
- Methanesulfonamide, 1,1,1-trifluoro-N-phenyl-
- Methanesulfonanilide, 1,1,1-trifluoro-
- Methanesulfonamide, N-phenyl-1,1,1-trifluoro-
- phenyl triflamide
- PhNHTf
- OXDSKEQSEGDAFN-UHFFF
- N-phenyltrifluoro-methanesulfonamide
- N-phenyl(trifluoromethanesulfonamide)
- AKOS003622726
- DS-8107
- SB79856
- FD13132
- T2985
- n-phenyltrifluoromethane sulphonamide
- 1,1,1-trifluoro-n-phenylmethanesulfonamide
- CHEMBL286402
- AM80898
- SY027422
- N-[(Trifluoromethyl)sulfonyl]aniline
- N-phenyl trifluoromethanesulfonamide
- 4-12-00-01061 (Beilstein Handbook Reference)
- DTXSID20196570
- CS-0156098
- MFCD00521820
- N-phenyltrifluoromethane sulfonamide
- N-Phenyl-1,1,1-trifluoromethanesulfonamide
- BB 0304059
- 1,1,1-Trifluoromethanesulfonanilide
- C,C,C-trifluoro-N-phenylmethanesulfonamide
- NS00134136
- N-Phenyltrifluoromethane-sulfonamide
- EN300-117227
- HMS1784H08
- BRN 2214142
- 456-64-4
- SCHEMBL216185
- DB-211050
- trifluoro-N-phenylmethanesulfonamide
- 1,1,1-Trifluoro-N-phenyl-methanesulfonamide
- AF-399/32653050
- CF3-METHANESULFONANILIDE
- +Expand
- MDL： MFCD00521820
- InChIKey： OXDSKEQSEGDAFN-UHFFFAOYSA-N
- Inchi： 1S/C7H6F3NO2S/c8-7(9,10)14(12,13)11-6-4-2-1-3-5-6/h1-5,11H
- SMILES： S(C(F)(F)F)(N([H])C1C([H])=C([H])C([H])=C([H])C=1[H])(=O)=O
- BRN： 2214142

Computed Properties

Exact Mass: 225.00718
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 2
Monoisotopic Mass: 225.00713409g/mol
Heavy Atom Count: 14
Complexity: 274
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3
Topological Polar Surface Area: 54.6

Experimental Properties

PSA: 46.17
Boiling Point: 233.5°C at 760 mmHg
Melting Point: 65.0 to 69.0 deg-C
Flash Point: 95.0±30.1 ºC,
Solubility: Slightly soluble (1 g/l) (25 º C),
Density: 1.539±0.06 g/cm3 (20 ºC 760 Torr),

1,1,1-Trifluoro-n-phenylmethanesulfonamide Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DFPI-250mg	trifluoromethanesulfonanilide	456-64-4	95%	250mg	$7.00	2024-05-02
A2B Chem LLC	AG26086-250mg	1,1,1-Trifluoro-n-phenylmethanesulfonamide	456-64-4	95%	250mg	$6.00	2024-04-20
Aaron	AR00DFXU-250mg	trifluoromethanesulfonanilide	456-64-4	95%	250mg	$11.00
abcr	AB446697-5 g	1,1,1-Trifluoro-N-phenylmethanesulfonamide, 95%; .	456-64-4	95%	5g	€133.70	2023-07-18
Alichem	A019116120-100g	1,1,1-Trifluoro-N-phenylmethanesulfonamide	456-64-4	95%	100g	$410.22	2023-09-01
Apollo Scientific	PC448034-1g	1,1,1-Trifluoro-N-phenylmethanesulphonamide	456-64-4		1g	£11.00	2023-09-02
Crysdot LLC	CD12070699-100g	1,1,1-Trifluoro-N-phenylmethanesulfonamide	456-64-4	95+%	100g	$383	2024-07-24
Enamine	EN300-117227-0.05g	1,1,1-trifluoro-N-phenylmethanesulfonamide	456-64-4	95%	0.05g	$19.0	2023-06-08
eNovation Chemicals LLC	Y0992865-25g	1,1,1-trifluoro-N-phenylmethanesulfonamide	456-64-4	95%	25g	$565	2022-06-10
Fluorochem	075170-1g	1,1,1-Trifluoro-N-phenylmethanesulfonamide	456-64-4	95%	1g	￡15.00	2022-03-01

1,1,1-Trifluoro-n-phenylmethanesulfonamide Suppliers

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:456-64-4)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

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Amadis Chemical Company Limited

(CAS:456-64-4)1,1,1-Trifluoro-n-phenylmethanesulfonamide

Purity:99%/99%/99%/99%

Quantity:25.0g/50.0g/100.0g/250.0g

Price($):184.0/293.0/476.0/953.0